Cas no 24016-03-3 (2-Amino-3-benzyloxypyridine)

• Product Name: 2-Amino-3-benzyloxypyridine
• CAS No: 24016-03-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD00006316
• CID: 52425
• PubChem ID: 87560008
• Update Time: 2025-05-21

2-Amino-3-benzyloxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-benzyloxypyridine
• 3-benzyloxy-2-pyridylamine
• TIMTEC-BB SBB000394
• 3-(BENZYLOXY)PYRIDIN-2-AMINE
• 3-Benzyloxy-2-aminopyridine
• 3-Benzyloxy-pyridin-2-ylamine
• 4-(Benzyloxy)-2-pyridinamine
• Pyridine, 2-amino-3-(benzyloxy)-
• 2-Pyridinamine, 3-(phenylmethoxy)-
• 3-(phenylmethoxy)－2-Pyridinamine
• 2-Amino-3-(benzyloxy)pyridine
• 3-phenylmethoxypyridin-2-amine
• 1w7h
• 2-AMINO-3-BENZYLOXYPYRIDINE,BUFF COLOURED SOLID
• 3fty
• 3IP
• HMS3604O04
• MFCD00006316
• EINECS 245-983-9
• SY005093
• [(3-(Benzyloxy)pyridin-2-yl])amine
• 2-amino-3-benzyloxy pyridine
• IYW7T7718Z
• SCHEMBL105010
• HMS546J19
• DB02352
• NMCBWICNRJLKKM-UHFFFAOYSA-N
• AKOS005202356
• CHEMBL194009
• STR06076
• CCG-235047
• SDCCGMLS-0065867.P001
• 24016-03-3
• NSC-298538
• Q27093364
• Oprea1_818910
• EN300-247019
• AC-4661
• NSC 298538
• HY-75263
• BDBM13337
• Maybridge1_001801
• PD008020
• 3-benzyloxypyridin-2-amine
• Z362783942
• DTXSID50178748
• W-107358
• PS-4834
• FT-0611047
• UNII-IYW7T7718Z
• SB77812
• NSC298538
• A4981
• 2-amino-3-phenylmethoxypyridine
• AMY19920
• CS-M0165
• BCP21174
• 2- amino-3-benzyloxypyridine
• 2-Amino-3-benzyloxypyridine, 99%
• NS00027536
• A2080

• MDL： MFCD00006316
• Inchi： 1S/C12H12N2O/c13-12-11(7-4-8-14-12)15-9-10-5-2-1-3-6-10/h1-8H,9H2,(H2,13,14)
• InChI Key： NMCBWICNRJLKKM-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1N)CC1C=CC=CC=1
• BRN： 392674

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 48.1A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.1131 (rough estimate)
• Melting Point: 95.0 to 99.0 deg-C
• Boiling Point: 361.8°C at 760 mmHg
• Flash Point: 172.6℃
• Refractive Index: 1.6660 (estimate)
• PSA: 48.14000
• LogP: 2.82400
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Amino-3-benzyloxypyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S24/25-S36/37/39-S22,26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on 2-Amino-3-benzyloxypyridine

2-Amino-3-benzyloxypyridine: A Comprehensive Overview

2-Amino-3-benzyloxypyridine, with the CAS number 24016-03-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as benzyloxy-pyridine derivative, has garnered attention due to its unique structural properties and potential applications in drug design and advanced materials.

The molecular structure of 2-Amino-3-benzyloxypyridine consists of a pyridine ring substituted with an amino group at position 2 and a benzyloxy group at position 3. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of potential anticancer agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-3-benzyloxypyridine. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. These methods not only enhance the scalability of production but also pave the way for large-scale applications in pharmaceuticals and agrochemicals.

The pharmacological properties of 2-Amino-3-benzyloxypyridine have been extensively studied. Preclinical studies suggest that this compound exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate key cellular pathways makes it a promising candidate for drug development.

In the realm of materials science, benzyloxy-pyridine derivatives like 2-Amino-3-benzyloxypyridine have shown potential as precursors for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in energy storage, catalysis, and sensing technologies.

The environmental impact of 2-Amino-3-benzyloxypyridine is another area of growing interest. Studies are underway to assess its biodegradability and toxicity profiles to ensure sustainable use in industrial applications. Regulatory frameworks are being developed to address any potential risks associated with its production and disposal.

In conclusion, 2-Amino-3-benzyloxypyridine (CAS No: 24016-03-3) stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in future innovations in medicine and materials science.